Cas no 100836-71-3 (Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI))

• Product Name: Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI)
• CAS No: 100836-71-3
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 201465
• PubChem ID: 127262197
• Update Time: 2025-04-19

Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester, monohydrochloride (9CI)
• benzyl N-(2-pyrrolidin-1-ylethyl)carbamate,chloride
• Benzyl (2-(pyrrolidin-1-yl)ethyl)carbamate hydrochloride
• DTXSID00905788
• Benzyl hydrogen [2-(pyrrolidin-1-yl)ethyl]carbonimidate--hydrogen chloride (1/1)
• 100836-71-3

• Inchi： 1S/C14H20N2O2.ClH/c17-14(15-8-11-16-9-4-5-10-16)18-12-13-6-2-1-3-7-13;/h1-3,6-7H,4-5,8-12H2,(H,15,17);1H
• InChI Key： PSJXLOORDRNUJU-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NCCN1CCCC1)=O

Computed Properties

• Exact Mass: 262.9649
• Monoisotopic Mass: 284.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2

Experimental Properties

• Boiling Point: 402.3°Cat760mmHg
• Flash Point: 197.1°C
• PSA: 46.3
• LogP: 2.82540